Cas no 1207022-52-3 (N-{4-(6-methylpyridazin-3-yl)aminophenyl}-2-phenoxyacetamide)

• Product Name: N-{4-(6-methylpyridazin-3-yl)aminophenyl}-2-phenoxyacetamide
• CAS No: 1207022-52-3
• MF: C₁₉H₁₈N₄O₂
• MW: 334.371823787689
• CID: 6130183
• PubChem ID: 45502517
• Update Time: 2025-06-11

N-{4-(6-methylpyridazin-3-yl)aminophenyl}-2-phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(6-methylpyridazin-3-yl)aminophenyl}-2-phenoxyacetamide
• N-[4-[(6-methylpyridazin-3-yl)amino]phenyl]-2-phenoxyacetamide
• VU0648652-2
• N-(4-((6-methylpyridazin-3-yl)amino)phenyl)-2-phenoxyacetamide
• N-{4-[(6-methylpyridazin-3-yl)amino]phenyl}-2-phenoxyacetamide
• AKOS024515282
• SR-01000923713
• 1207022-52-3
• VU0648652-1
• F5600-0186
• SR-01000923713-1

• Inchi： 1S/C19H18N4O2/c1-14-7-12-18(23-22-14)20-15-8-10-16(11-9-15)21-19(24)13-25-17-5-3-2-4-6-17/h2-12H,13H2,1H3,(H,20,23)(H,21,24)
• InChI Key： QNMMYZBTCHAJEQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(NC2=NN=C(C)C=C2)C=C1)(=O)COC1=CC=CC=C1

Computed Properties

• Exact Mass: 334.14297583g/mol
• Monoisotopic Mass: 334.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 76.1Ų

Additional information on N-{4-(6-methylpyridazin-3-yl)aminophenyl}-2-phenoxyacetamide

N-{4-(6-methylpyridazin-3-yl)aminophenyl}-2-phenoxyacetamide: A Comprehensive Overview

N-{4-(6-methylpyridazin-3-yl)aminophenyl}-2-phenoxyacetamide (CAS No. 1207022-52-3) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its potential therapeutic applications. This compound belongs to the class of amides and features a unique structural arrangement that includes a phenoxyacetamide moiety and a 6-methylpyridazin-3-yl group. The combination of these functional groups endows the molecule with a range of biological activities, making it a subject of extensive study in various preclinical and clinical settings.

The chemical structure of N-{4-(6-methylpyridazin-3-yl)aminophenyl}-2-phenoxyacetamide is characterized by its aromatic rings and functional groups, which contribute to its pharmacological properties. The phenoxyacetamide moiety is known for its ability to modulate various biological processes, including enzyme inhibition and receptor binding. The 6-methylpyridazin-3-yl group, on the other hand, imparts additional stability and solubility, enhancing the compound's bioavailability and efficacy.

In recent years, significant advancements have been made in understanding the biological activities of N-{4-(6-methylpyridazin-3-yl)aminophenyl}-2-phenoxyacetamide. Research has shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain and inflammatory conditions. Studies have also demonstrated its potential as an antitumor agent, with preliminary data suggesting that it can inhibit the growth of various cancer cell lines by modulating key signaling pathways.

The mechanism of action of N-{4-(6-methylpyridazin-3-yl)aminophenyl}-2-phenoxyacetamide is multifaceted. It has been reported to interact with several targets, including cyclooxygenase (COX) enzymes, which are central to the production of prostaglandins involved in inflammation and pain. Additionally, the compound has shown activity against tumor necrosis factor-alpha (TNF-α), a key cytokine implicated in inflammatory responses. These findings highlight the compound's potential as a dual-action agent capable of addressing multiple aspects of disease pathology.

Clinical trials are currently underway to evaluate the safety and efficacy of N-{4-(6-methylpyridazin-3-yl)aminophenyl}-2-phenoxyacetamide in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed. These findings are encouraging and pave the way for further investigation in larger patient populations.

Beyond its therapeutic applications, N-{4-(6-methylpyridazin-3-yl)aminophenyl}-2-phenoxyacetamide has also been studied for its potential use in diagnostic imaging. Research has shown that the compound can be labeled with radioisotopes to create imaging agents that can be used to visualize specific biological processes in vivo. This application opens up new possibilities for non-invasive diagnosis and monitoring of diseases such as cancer and inflammation.

In conclusion, N-{4-(6-methylpyridazin-3-yl)aminophenyl}-2-phenoxyacetamide (CAS No. 1207022-52-3) represents a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and multifaceted biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.